Cas no 301173-41-1 (2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1))
301173-41-1 structure
Product Name:2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1)
CAS No:301173-41-1
MF:C14H19BrN2S
MW:327.283061265945
CID:298997
PubChem ID:2727810
Update Time:2025-04-19
2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
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- 2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1)
- 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine,hydrobromide
- 4-(4-isobutylphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide
- 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine;hydrobromide
- 301173-41-1
- 2-Amino-5-(4-isobutylphenyl)-4-methylthiazole hydrobromide
- DTXSID30369470
- 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine Hydrobromide
- 4-(4-Isobutylphenyl)-5-methylthiazol-2-amine hydrobromide
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- Inchi: 1S/C14H18N2S.BrH/c1-9(2)8-11-4-6-12(7-5-11)13-10(3)17-14(15)16-13;/h4-7,9H,8H2,1-3H3,(H2,15,16);1H
- InChI Key: FHIHQEJBDJPDTF-UHFFFAOYSA-N
- SMILES: Br.S1C(N)=NC(=C1C)C1C=CC(=CC=1)CC(C)C
Computed Properties
- Exact Mass: 326.04500
- Monoisotopic Mass: 326.04523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.15000
- LogP: 5.43850
2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1) Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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